Cas no 894039-31-7 (N'-(3-methylphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)

• Product Name: N'-(3-methylphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
• CAS No: 894039-31-7
• MF: C₂₂H₂₁N₅O₂S
• MW: 419.499442815781
• CID: 5512212
• Update Time: 2025-07-17

N'-(3-methylphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-methylphenyl)-N-[2-[2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide
• N'-(3-methylphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

• Inchi： 1S/C22H21N5O2S/c1-14-5-3-7-16(11-14)19-25-22-27(26-19)18(13-30-22)9-10-23-20(28)21(29)24-17-8-4-6-15(2)12-17/h3-8,11-13H,9-10H2,1-2H3,(H,23,28)(H,24,29)
• InChI Key： AEDKCLMWTUKBOT-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=CC(C)=C1)=N2)(=O)C(NC1=CC=CC(C)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-methylphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

Comprehensive Analysis of N'-(3-methylphenyl)-N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide (CAS No. 894039-31-7)

The compound N'-(3-methylphenyl)-N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide, identified by its CAS No. 894039-31-7, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its intricate structure, featuring a 1,2,4-triazolo[3,2-b][1,3]thiazole core, positions it as a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its unique heterocyclic framework, which is known to exhibit diverse biological activities.

In recent years, the demand for triazole and thiazole-based compounds has surged, driven by their versatility in medicinal chemistry. The N'-(3-methylphenyl)-N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide stands out due to its dual functional groups, which enhance its binding affinity to biological targets. This characteristic aligns with current trends in precision medicine and targeted therapy, where molecular specificity is paramount. Its potential as a kinase inhibitor or antimicrobial agent is under active investigation, reflecting the broader industry focus on combating drug-resistant pathogens and chronic diseases.

The synthesis of CAS No. 894039-31-7 involves multi-step organic reactions, often requiring catalyzed cross-coupling and cyclization techniques. These methods are critical for achieving high yields and purity, which are essential for industrial-scale production. The compound's solubility and stability profiles have also been studied extensively, as these properties influence its formulation and bioavailability. Such research is particularly relevant given the growing emphasis on green chemistry and sustainable manufacturing practices.

From a commercial perspective, N'-(3-methylphenyl)-N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide is part of a broader market for specialty chemicals. Its applications span pharmaceutical intermediates, agrochemical formulations, and even advanced materials. The compound's patent landscape and regulatory status are frequently queried in SEO platforms, indicating strong industry interest. Additionally, its role in cancer research and neurodegenerative disease studies has been a hot topic in academic circles, further driving its visibility.

In conclusion, CAS No. 894039-31-7 represents a compelling example of modern heterocyclic chemistry. Its structural complexity and functional diversity make it a valuable subject for both academic and industrial research. As the scientific community continues to explore its potential, this compound is likely to remain at the forefront of innovations in drug development and material science.